Cas no 858516-27-5 (2-Bromo-N-cyclohexylaniline)

2-Bromo-N-cyclohexylaniline is a halogenated aniline derivative featuring a cyclohexyl substituent on the nitrogen atom and a bromine atom at the ortho position of the aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its bromine moiety offers reactivity for further functionalization via cross-coupling reactions, while the cyclohexyl group enhances steric and electronic properties, influencing selectivity in catalytic processes. The compound's stability and well-defined structure make it suitable for use in research and industrial applications requiring precise molecular modifications. It is typically handled under controlled conditions due to its potential sensitivity to light and moisture.
2-Bromo-N-cyclohexylaniline structure
2-Bromo-N-cyclohexylaniline structure
Product Name:2-Bromo-N-cyclohexylaniline
CAS No:858516-27-5
MF:C12H16BrN
MW:254.166142463684
MDL:MFCD11144868
CID:1031929
PubChem ID:12169344
Update Time:2025-10-15

2-Bromo-N-cyclohexylaniline Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-N-cyclohexylaniline
    • BENZENAMINE, 2-BROMO-N-CYCLOHEXYL-
    • DTXSID10479086
    • AKOS000240695
    • SCHEMBL3677154
    • 858516-27-5
    • 2-BROMO-N-CYCLOHEXYLBENZENAMINE
    • DB-338253
    • MDL: MFCD11144868
    • Inchi: 1S/C12H16BrN/c13-11-8-4-5-9-12(11)14-10-6-2-1-3-7-10/h4-5,8-10,14H,1-3,6-7H2
    • InChI Key: JBALYHGVQNTMHI-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1NC1CCCCC1

Computed Properties

  • Exact Mass: 253.04661g/mol
  • Monoisotopic Mass: 253.04661g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.355

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